Herboxidiene
Herboxidiene
Brand Name:
Vulcanchem
CAS No.:
142861-00-5
VCID:
VC0116076
InChI:
InChI=1S/C25H42O6/c1-15(14-25(6)24(31-25)18(4)23(29-7)19(5)26)9-8-10-16(2)22-17(3)11-12-20(30-22)13-21(27)28/h8-10,15,17-20,22-24,26H,11-14H2,1-7H3,(H,27,28)/b9-8+,16-10+/t15-,17+,18-,19-,20-,22-,23-,24-,25-/m1/s1
SMILES:
CC1CCC(OC1C(=CC=CC(C)CC2(C(O2)C(C)C(C(C)O)OC)C)C)CC(=O)O
Molecular Formula:
C25H42O6
Molecular Weight:
438.6 g/mol
Herboxidiene
CAS No.: 142861-00-5
Main Products
VCID: VC0116076
Molecular Formula: C25H42O6
Molecular Weight: 438.6 g/mol
| CAS No. | 142861-00-5 |
|---|---|
| Product Name | Herboxidiene |
| Molecular Formula | C25H42O6 |
| Molecular Weight | 438.6 g/mol |
| IUPAC Name | 2-[(2R,5S,6S)-6-[(2E,4E,6S)-7-[(2R,3R)-3-[(2R,3R,4R)-4-hydroxy-3-methoxypentan-2-yl]-2-methyloxiran-2-yl]-6-methylhepta-2,4-dien-2-yl]-5-methyloxan-2-yl]acetic acid |
| Standard InChI | InChI=1S/C25H42O6/c1-15(14-25(6)24(31-25)18(4)23(29-7)19(5)26)9-8-10-16(2)22-17(3)11-12-20(30-22)13-21(27)28/h8-10,15,17-20,22-24,26H,11-14H2,1-7H3,(H,27,28)/b9-8+,16-10+/t15-,17+,18-,19-,20-,22-,23-,24-,25-/m1/s1 |
| Standard InChIKey | ISZXEMUWHQLLTC-LSIVYLFASA-N |
| Isomeric SMILES | C[C@H]1CC[C@@H](O[C@@H]1/C(=C/C=C/[C@@H](C)C[C@@]2([C@H](O2)[C@H](C)[C@H]([C@@H](C)O)OC)C)/C)CC(=O)O |
| SMILES | CC1CCC(OC1C(=CC=CC(C)CC2(C(O2)C(C)C(C(C)O)OC)C)C)CC(=O)O |
| Canonical SMILES | CC1CCC(OC1C(=CC=CC(C)CC2(C(O2)C(C)C(C(C)O)OC)C)C)CC(=O)O |
| Synonyms | GEX 1A GEX1A compound GEX1Q1 herboxidiene TAN 1609 TAN-1609 TAN1609 |
| PubChem Compound | 6438496 |
| Last Modified | Nov 11 2021 |
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